Stereochemical Identity: (2S)- vs. (2R)-Enantiomer
The (2S)-enantiomer (CAS 1845018-09-8) and the (2R)-enantiomer (CAS 1843410-36-5) are independently cataloged, commercially available chiral entities with identical molecular formula (C₁₁H₁₃NOS) and molecular weight (207.29 g·mol⁻¹) but opposite absolute configuration at the propan-2-ol stereocenter [1]. Each enantiomer bears a defined atom stereocenter count of 1 and undefined atom stereocenter count of 0, confirming full stereochemical specification [1]. For applications requiring stereospecific target engagement—such as chiral kinase inhibitor lead optimization documented in PDGF receptor kinase inhibitor patents where benzothiophene-containing amino alcohol intermediates are explicitly employed—selection of the correct single enantiomer is mandatory to avoid confounding biological results [2].
| Evidence Dimension | Absolute configuration (Cahn-Ingold-Prelog) |
|---|---|
| Target Compound Data | (2S)-configuration; CAS 1845018-09-8; 1 defined stereocenter |
| Comparator Or Baseline | (2R)-configuration; CAS 1843410-36-5; 1 defined stereocenter |
| Quantified Difference | Opposite absolute stereochemistry; distinct CAS registry numbers |
| Conditions | Structural identity confirmed by SMILES and InChI Key (SXHQSANVCDKUNQ-QMMMGPOBSA-N for S-enantiomer) |
Why This Matters
Enantiomers exhibit distinct pharmacological profiles in chiral biological systems; procurement of the incorrect enantiomer invalidates stereospecific structure-activity relationship studies.
- [1] Kuujia.com. (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol (CAS 1845018-09-8). Product datasheet. Available at: https://www.kuujia.com/cas-1845018-09-8.html View Source
- [2] COMPOUND AND COMPOSITION AS PDGF RECEPTOR KINASE INHIBITOR. Patent Publication No. US2023/0101484 A1. Filed 2023. View Source
